3-((4-(((5,6-Dimethylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)methyl)-5-methylisoxazole

• IUPAC Name: 3-[[4-[(5,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]methyl]-5-methyl-1,2-oxazole
• InChI: InChI=1S/C17H24N4O2/c1-12-8-16(20-23-12)9-21-6-4-15(5-7-21)10-22-17-13(2)14(3)18-11-19-17/h8,11,15H,4-7,9-10H2,1-3H3
• InChI Key: JMNNPYCBJRXDNI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)CN2CCC(CC2)COC3=NC=NC(=C3C)C
• Molecular Formula: C17H24N4O2
• Molecular Weight: 316.4 g/mol

Description

3-((4-(((5,6-Dimethylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)methyl)-5-methylisoxazole is a useful research compound. Its molecular formula is C17H24N4O2 and its molecular weight is 316.405. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• Synthesis Techniques : Research has demonstrated various synthesis techniques for creating compounds with structural similarities to the chemical . For instance, the synthesis of pyrimidine linked pyrazole heterocyclics through microwave irradiative cyclocondensation has shown potential for biological applications. These compounds have been evaluated for their insecticidal and antibacterial potential, highlighting a method to produce biologically active substances (Deohate & Palaspagar, 2020).

• Antimicrobial and Anticancer Activity : Several studies focus on the development and biological evaluation of novel compounds for their antimicrobial and anticancer activities. Notably, compounds synthesized from pyrimidin-4-yl and isoxazole moieties have been assessed against various bacterial and cancer cell lines, revealing significant antimicrobial and antiproliferative effects. This research avenue is crucial for discovering new therapeutic agents (Rahmouni et al., 2014; Mallesha et al., 2012).

• Chemical Properties and Oxidation Studies : The chemical oxidation of related compounds, particularly focusing on methylisoxazole derivatives, provides insights into their potential modifications and reactivity. Such studies are essential for understanding the chemical behavior and developing derivatives with enhanced biological activities (Adolphe-Pierre et al., 1998).

• Hybrid Molecules for Neurological Disorders : The synthesis of hybrid molecules combining fragments of known antiepileptic drugs (AEDs) showcases the approach of developing new therapeutic candidates for neurological disorders. This research emphasizes the potential of such compounds in treating epilepsy and related conditions, highlighting the versatility and therapeutic potential of the chemical structure (Kamiński et al., 2016).